Cas no 2248402-82-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[N-methyl-1-(thiophen-2-yl)formamido]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[N-methyl-1-(thiophen-2-yl)formamido]acetate
• CAS No: 2248402-82-4
• MF: C₁₆H₁₂N₂O₅S
• MW: 344.341882705688
• CID: 6041783
• PubChem ID: 165726442
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[N-methyl-1-(thiophen-2-yl)formamido]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6516351
• 2248402-82-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[N-methyl-1-(thiophen-2-yl)formamido]acetate

• Inchi： 1S/C16H12N2O5S/c1-17(16(22)12-7-4-8-24-12)9-13(19)23-18-14(20)10-5-2-3-6-11(10)15(18)21/h2-8H,9H2,1H3
• InChI Key： AJDXTGCXNBVMLS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N(C)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 344.04669266g/mol
• Monoisotopic Mass: 344.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[N-methyl-1-(thiophen-2-yl)formamido]acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[N-methyl-1-(thiophen-2-yl)formamido]acetate (CAS: 2248402-82-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[N-methyl-1-(thiophen-2-yl)formamido]acetate (CAS: 2248402-82-4) is a novel chemical entity with potential applications in the pharmaceutical and chemical biology fields. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, pharmacokinetics, and future research directions.

The compound has garnered attention due to its unique structural features, combining an isoindole-1,3-dione core with a thiophene-derived formamide moiety. Recent synthetic approaches have optimized the yield and purity of this compound, enabling more detailed biological evaluations. Key advancements include the development of scalable synthetic routes and the identification of intermediates that can be further functionalized for structure-activity relationship (SAR) studies.

In vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[N-methyl-1-(thiophen-2-yl)formamido]acetate exhibits promising activity against specific molecular targets, including enzymes involved in inflammatory pathways. Preliminary data suggest that the compound may modulate key signaling pathways, such as NF-κB and MAPK, which are implicated in various diseases. These findings highlight its potential as a lead compound for the development of anti-inflammatory or anticancer agents.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate moderate bioavailability and a favorable metabolic stability profile, making it a viable candidate for further preclinical development. However, challenges remain in optimizing its solubility and reducing potential off-target effects, which are currently being addressed through medicinal chemistry efforts.

Future research directions for this compound include expanding its biological evaluation to additional disease models, exploring its potential as a prodrug, and investigating its combination with other therapeutic agents. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical structure and preliminary biological activity make it a promising candidate for further investigation in the field of chemical biology and drug discovery.